Cas no 77472-39-0 ((3-nitrophenyl)methanethiol)

(3-nitrophenyl)methanethiol structure
(3-nitrophenyl)methanethiol structure
Product name:(3-nitrophenyl)methanethiol
CAS No:77472-39-0
MF:C7H7NO2S
MW:169.20098
MDL:MFCD00024542
CID:549948
PubChem ID:3294432

(3-nitrophenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanethiol,3-nitro-
    • (3-Nitrobenzyl)mercaptan
    • (3-nitro-phenyl)-methanethiol
    • (3-Nitro-phenyl)-methanthiol
    • 3-nitrobenzyl thiol
    • 3-Nitro-benzylmercaptan
    • 566942_ALDRICH
    • AC1MN07P
    • AC1Q1Y01
    • ACMC-20apo0
    • AG-H-10086
    • CTK5E4524
    • m-nitrobenzyl mercaptan
    • (3-nitrophenyl)methanethiol
    • DTXSID50391157
    • AKOS015888865
    • (3-NITROBENZYL)MERCAPTAN 97
    • MNNASYKPIIJEJF-UHFFFAOYSA-N
    • CS-0168892
    • SCHEMBL1024103
    • AT13682
    • EN300-1085536
    • AS-81154
    • 77472-39-0
    • (3-Nitrobenzyl)mercaptan, 97%
    • MDL: MFCD00024542
    • Inchi: InChI=1S/C7H7NO2S/c9-8(10)7-3-1-2-6(4-7)5-11/h1-4,11H,5H2
    • InChI Key: MNNASYKPIIJEJF-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])CS

Computed Properties

  • Exact Mass: 169.01981
  • Monoisotopic Mass: 169.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 46.8A^2
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.3±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 308.5±17.0 °C at 760 mmHg
  • Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
  • Refractive Index: n20/D 1.6070(lit.)
  • PSA: 43.14
  • Vapor Pressure: No data available

(3-nitrophenyl)methanethiol Security Information

(3-nitrophenyl)methanethiol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1085536-5.0g
(3-nitrophenyl)methanethiol
77472-39-0 95%
5g
$311.0 2023-05-24
Enamine
EN300-1085536-0.1g
(3-nitrophenyl)methanethiol
77472-39-0 95%
0.1g
$26.0 2023-10-27
Enamine
EN300-1085536-0.05g
(3-nitrophenyl)methanethiol
77472-39-0 95%
0.05g
$19.0 2023-10-27
A2B Chem LLC
AB55064-1g
(3-Nitrobenzyl)mercaptan
77472-39-0 96%
1g
$307.00 2024-04-19
Enamine
EN300-1085536-5g
(3-nitrophenyl)methanethiol
77472-39-0 95%
5g
$311.0 2023-10-27
eNovation Chemicals LLC
D656097-1g
Benzenemethanethiol, 3-nitro-
77472-39-0 95%
1g
$285 2025-03-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1239532-1g
(3-Nitrophenyl)methanethiol
77472-39-0 98%
1g
¥1153.00 2024-07-28
Key Organics Ltd
AS-81154-1G
(3-Nitrobenzyl)mercaptan
77472-39-0 >97%
1g
£149.00 2025-02-08
eNovation Chemicals LLC
D656097-1g
Benzenemethanethiol, 3-nitro-
77472-39-0 95%
1g
$285 2024-08-03
Enamine
EN300-1085536-2.5g
(3-nitrophenyl)methanethiol
77472-39-0 95%
2.5g
$157.0 2023-10-27

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